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Compound of Interest

Compound Name:
Dimethyl 1,3-

adamantanedicarboxylate

CAS No.: 1459-95-6

Cat. No.: B073285

Get Quote

In the landscape of drug discovery and materials science, adamantane derivatives serve as

rigid, versatile scaffolds for building complex molecular architectures. Dimethyl 1,3-
adamantanedicarboxylate (DMADC) is one such building block, prized for its three-

dimensional structure. However, its utility in the laboratory is predicated on a thorough

understanding of its safety profile. This guide moves beyond a simple recitation of safety data

sheet (SDS) fields. As scientists, we must interpret this data, understand the "why" behind each

precaution, and establish protocols that are not just compliant, but inherently safe.

The available safety data for DMADC is fragmented and, in some cases, contradictory. While

some suppliers classify it as non-hazardous under GHS/CLP regulations[1], others assign it a

Water Hazard Class of 3 (WGK 3), indicating it is highly hazardous to aquatic environments.[2]

[3] Furthermore, a comprehensive toxicological profile is not readily available. In such instances

of data ambiguity, our guiding principle must be caution. This guide is therefore built upon a

conservative interpretation of the available information, supplemented with data from the parent

compound, 1,3-adamantanedicarboxylic acid, to ensure a robust margin of safety.
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Section 1: Chemical and Physical Identity
A precise understanding of a compound's properties is the foundation of its safe handling.

DMADC is a solid at room temperature, which dictates a different set of handling

considerations compared to a volatile liquid. Its high boiling point and flash point suggest a low

risk of flammability under standard laboratory conditions, but its classification as a

"Combustible Solid" means it should not be exposed to high heat or ignition sources.[2]

Table 1: Chemical & Physical Properties of Dimethyl 1,3-adamantanedicarboxylate

Property Value Source(s)

CAS Number 1459-95-6 [2][3][4][5][6]

Molecular Formula C₁₄H₂₀O₄ [2][5][6]

Molecular Weight 252.31 g/mol [2][3][5][6]

IUPAC Name
Dimethyl adamantane-1,3-

dicarboxylate
[4][6]

Synonyms
DMADC, Dimethyl 1,3-

adamatanedicarboxylate
[3][4]

Appearance Off-white powder/solid [5]

Melting Point 60-61 °C [3][5]

Boiling Point 320 °C at 760 mmHg [5][7]

Density 1.235 g/cm³ [5][7]

Flash Point 152.7 °C [5]

Storage Class 11 (Combustible Solids) [2]

Section 2: Hazard Identification and Risk
Assessment
Due to the absence of a consensus GHS classification for DMADC, we will infer potential

hazards from its parent compound, 1,3-adamantanedicarboxylic acid, as a precautionary
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measure.[8] This approach ensures that we account for the reactivity and biological potential of

the core adamantane dicarboxylic acid structure. The primary concerns are irritation to the skin,

eyes, and respiratory tract, and significant environmental toxicity.[8] The high water hazard

class (WGK 3) corroborates the ecological risk.[2][3]

Table 2: Potential Hazard Classification (Inferred from 1,3-Adamantanedicarboxylic Acid)

Hazard Class Hazard Statement
Precautionary
Statement Codes

Source

Skin

Corrosion/Irritation

H315: Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313,

P362+P364

[8]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation.

P280,

P305+P351+P338,

P337+P313

[8]

STOT - Single

Exposure

H335: May cause

respiratory irritation.

P261, P271,

P304+P340, P312,

P403+P233

[8]

Hazardous to the

Aquatic Environment

H411: Toxic to aquatic

life with long lasting

effects.

P273, P391, P501 [8]

Risk Assessment Workflow
The causality behind our safety protocols stems from this hazard profile. Because the

compound is a fine solid, the primary exposure risk is the inhalation of dust and direct contact

with skin or eyes. Therefore, all handling procedures must be designed to minimize dust

generation.
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Preparation & Planning

Handling Protocol

Post-Handling

Review SDS & Technical Guide

Assess Scale of Work
(mg vs. multi-gram)

Identify Hazards

Prepare Workstation
(Fume Hood/Glovebox, Spill Kit)

Determine Containment Needs

Select Appropriate PPE
(See Fig. 2)

Weigh Compound in Ventilated Enclosure

Don PPE

Perform Dissolution/Reaction in Closed System

Minimize Dust

Decontaminate Glassware & Surfaces

After Reaction

Segregate & Dispose of Waste
(Solid & Liquid)

Store Securely
(2-8°C, Tightly Sealed)

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Handling DMADC.
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Section 3: Exposure Control and Personal
Protective Equipment (PPE)
Engineering controls are the first line of defense. All manipulations of solid DMADC that could

generate dust—such as weighing, transferring, or preparing solutions—must be performed

within a certified chemical fume hood or a glovebox.

Personal Protective Equipment (PPE) Selection
The choice of PPE is not a one-size-fits-all decision; it must be tailored to the specific task and

the associated risk of exposure.

Hand Protection: Given the potential for skin irritation[8], chemically resistant gloves are

mandatory. Nitrile gloves are a standard choice for incidental contact. For extended handling

or immersion, heavier-duty gloves should be considered, and the manufacturer's

compatibility data should always be consulted.

Eye Protection: The risk of serious eye irritation necessitates the use of ANSI Z87.1-

compliant safety glasses with side shields for all laboratory work.[8] When there is a splash

hazard, such as when transferring solutions, chemical splash goggles should be worn.

Skin and Body Protection: A standard laboratory coat should be worn and kept buttoned.

Ensure it is laundered professionally and not taken home.

Respiratory Protection: If engineering controls (like a fume hood) are not available or are

insufficient to control dust, a NIOSH-approved N95 respirator is the minimum requirement to

prevent inhalation of particulates.[2]
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Task: Handling DMADC

Mandatory:
Nitrile Gloves

Mandatory:
Lab Coat

Is task performed in a
certified fume hood?

Use N95 Respirator

No

Proceed with Task

Yes

Is there a splash hazard?

Wear Safety Glasses
with Side Shields

No

Wear Chemical
Splash Goggles

Yes

Click to download full resolution via product page

Caption: PPE Selection Logic for Laboratory Operations.

Section 4: First Aid and Emergency Procedures
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Preparedness is key to mitigating the consequences of an accidental exposure. All personnel

must be familiar with the location of safety showers and eyewash stations.

First Aid Protocols
Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is

difficult or irritation persists, seek medical attention.[8]

Skin Contact: Should skin contact occur, remove contaminated clothing and wash the

affected area thoroughly with soap and water. Seek medical attention if irritation develops or

persists.[8]

Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of

water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[8]

Ingestion: Do not induce vomiting. Give a glass of water to drink. If the person feels unwell,

contact a poison control center or doctor.[8]

Accidental Release Measures
For a small spill, the response should be swift and methodical to prevent secondary

contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR350008_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350008_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350008_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350008_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Alert others & restrict access

Don appropriate PPE
(Gloves, Goggles, Respirator)

Cover spill with absorbent material
(Avoid raising dust)

Carefully scoop material into
a labeled waste container

Decontaminate spill area
with detergent and water

Dispose of waste as
hazardous chemical waste

Report incident to Lab Supervisor

Click to download full resolution via product page

Caption: Emergency Spill Response Protocol.

Section 5: Storage, Stability, and Disposal
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Storage and Handling
Proper storage is essential for maintaining the compound's integrity and ensuring safety.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9] A

recommended storage temperature is between 2-8°C.[3]

Incompatibilities: Keep away from strong oxidizing agents.

General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas

where the chemical is handled. Wash hands thoroughly after handling.[8][9]

Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.

Chemical Stability: The compound is stable under recommended storage conditions.

Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO) and

carbon dioxide (CO₂).[9]

Disposal Considerations
Given the WGK 3 rating and potential aquatic toxicity, DMADC and any materials contaminated

with it must be treated as hazardous waste.[2][3][8]

Procedure: All waste must be disposed of in accordance with federal, state, and local

environmental regulations.[10][11] Do not allow the product to enter drains or waterways.[10]

Use a licensed professional waste disposal service.

Section 6: Toxicological and Ecological Profile
Toxicological Information
Specific toxicological data for Dimethyl 1,3-adamantanedicarboxylate is limited. The potential

for skin, eye, and respiratory irritation is inferred from its parent acid.[8] The toxicological

properties have not been fully investigated.[12] In the absence of comprehensive data, it is

prudent to treat this compound as potentially harmful upon acute or chronic exposure.
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Ecological Information
The most definitive piece of environmental hazard information is the Water Hazard Class 3

(WGK 3) designation in Germany, which signifies that the substance is highly hazardous to

water.[2][3] This, combined with the classification of the parent acid as "Toxic to aquatic life with

long lasting effects," underscores the critical importance of preventing its release into the

environment.[8] All measures should be taken to contain spills and dispose of waste properly to

protect aquatic ecosystems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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